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Executive Summary

DC371739 is a novel, orally active small molecule inhibitor demonstrating significant potential
in the management of hypercholesterolemia. Its unique mechanism of action, targeting the
transcription factor HNF-1a to downregulate both PCSK9 and ANGPTLS3, sets it apart from
existing lipid-lowering therapies. Preclinical studies in hamster and rhesus monkey models
have shown marked reductions in total cholesterol (TC), LDL-cholesterol (LDL-C), and
triglycerides (TG). Furthermore, a Phase | clinical trial (NCT04927221) has established its
safety, tolerability, and favorable pharmacokinetic profile in humans, with promising efficacy in
reducing key atherogenic lipids. This document provides a comprehensive technical overview
of DC371739, including its mechanism of action, preclinical and clinical data, and detailed
experimental protocols to support further research and development.

Mechanism of Action

DC371739 exerts its lipid-lowering effects through a novel mechanism that involves the direct
binding to Hepatocyte Nuclear Factor 1-alpha (HNF-1a), a key transcription factor
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predominantly expressed in the liver. This interaction impedes the transcriptional activation of
two critical genes in lipid metabolism:

e Proprotein Convertase Subtilisin/Kexin type 9 (PCSK9): By inhibiting the transcription of
PCSK9, DC371739 prevents the PCSK9-mediated degradation of the LDL receptor (LDLR).
This leads to an increased number of LDLRs on the surface of hepatocytes, enhancing the
clearance of LDL-C from the circulation.

o Angiopoietin-like 3 (ANGPTL3): DC371739 also suppresses the transcription of ANGPTL3.
ANGPTL3 is an inhibitor of lipoprotein lipase (LPL) and endothelial lipase (EL), enzymes
responsible for the hydrolysis of triglycerides in very-low-density lipoproteins (VLDL) and
other triglyceride-rich lipoproteins. By reducing ANGPTL3 levels, DC371739 promotes the
clearance of triglycerides.

This dual-targeting approach, affecting both LDL-C and triglyceride pathways, makes
DC371739 a promising therapeutic candidate for mixed dyslipidemia.

Signaling Pathway Diagram
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Mechanism of Action of DC371739
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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